Cas no 2138535-79-0 (5-bromo-N-(2-cyclopropylethyl)quinazolin-2-amine)

5-Bromo-N-(2-cyclopropylethyl)quinazolin-2-amine is a brominated quinazoline derivative featuring a cyclopropylethylamine substituent. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The bromine atom at the 5-position offers a reactive site for further functionalization via cross-coupling reactions, while the quinazoline core provides a rigid scaffold for targeting enzyme inhibition, particularly in kinase-related pathways. The cyclopropylethyl group may enhance metabolic stability and influence binding affinity. Its well-defined structure makes it suitable for structure-activity relationship (SAR) studies in drug discovery applications.
5-bromo-N-(2-cyclopropylethyl)quinazolin-2-amine structure
2138535-79-0 structure
Product Name:5-bromo-N-(2-cyclopropylethyl)quinazolin-2-amine
CAS No:2138535-79-0
MF:C13H14BrN3
MW:292.17436170578
CID:5848642
PubChem ID:165794882
Update Time:2025-10-29

5-bromo-N-(2-cyclopropylethyl)quinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 2138535-79-0
    • EN300-1162074
    • 5-bromo-N-(2-cyclopropylethyl)quinazolin-2-amine
    • Inchi: 1S/C13H14BrN3/c14-11-2-1-3-12-10(11)8-16-13(17-12)15-7-6-9-4-5-9/h1-3,8-9H,4-7H2,(H,15,16,17)
    • InChI Key: IUIMLEZGUJVDOC-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC2=C1C=NC(=N2)NCCC1CC1

Computed Properties

  • Exact Mass: 291.03711g/mol
  • Monoisotopic Mass: 291.03711g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 37.8Ų

5-bromo-N-(2-cyclopropylethyl)quinazolin-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1162074-0.05g
5-bromo-N-(2-cyclopropylethyl)quinazolin-2-amine
2138535-79-0
0.05g
$1224.0 2023-06-08
Enamine
EN300-1162074-0.1g
5-bromo-N-(2-cyclopropylethyl)quinazolin-2-amine
2138535-79-0
0.1g
$1283.0 2023-06-08
Enamine
EN300-1162074-0.25g
5-bromo-N-(2-cyclopropylethyl)quinazolin-2-amine
2138535-79-0
0.25g
$1341.0 2023-06-08
Enamine
EN300-1162074-0.5g
5-bromo-N-(2-cyclopropylethyl)quinazolin-2-amine
2138535-79-0
0.5g
$1399.0 2023-06-08
Enamine
EN300-1162074-1.0g
5-bromo-N-(2-cyclopropylethyl)quinazolin-2-amine
2138535-79-0
1g
$1458.0 2023-06-08
Enamine
EN300-1162074-2.5g
5-bromo-N-(2-cyclopropylethyl)quinazolin-2-amine
2138535-79-0
2.5g
$2856.0 2023-06-08
Enamine
EN300-1162074-5.0g
5-bromo-N-(2-cyclopropylethyl)quinazolin-2-amine
2138535-79-0
5g
$4226.0 2023-06-08
Enamine
EN300-1162074-10.0g
5-bromo-N-(2-cyclopropylethyl)quinazolin-2-amine
2138535-79-0
10g
$6266.0 2023-06-08

Additional information on 5-bromo-N-(2-cyclopropylethyl)quinazolin-2-amine

Exploring the Potential of 5-bromo-N-(2-cyclopropylethyl)quinazolin-2-amine (CAS No. 2138535-79-0) in Modern Research

The compound 5-bromo-N-(2-cyclopropylethyl)quinazolin-2-amine (CAS No. 2138535-79-0) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and biochemical research. As a derivative of the quinazoline family, this molecule combines a bromine substitution at the 5-position with a cyclopropylethyl side chain, offering intriguing possibilities for drug discovery and development.

Recent trends in scientific literature highlight growing interest in quinazoline-based compounds, particularly those with halogen substitutions like the 5-bromo group in this molecule. Researchers are actively investigating how such modifications influence biological activity, especially in targeting specific enzymes or receptors. The presence of the cyclopropylethyl moiety adds an interesting dimension to the compound's stereochemistry and potential interactions with biological targets.

From a synthetic chemistry perspective, CAS 2138535-79-0 represents an excellent example of modern heterocyclic chemistry. The quinazoline core provides a versatile scaffold that can be further modified, making it valuable for structure-activity relationship (SAR) studies. Many research groups are exploring similar N-substituted quinazolinamines as potential leads for various therapeutic areas, particularly where molecular specificity is crucial.

The physicochemical properties of 5-bromo-N-(2-cyclopropylethyl)quinazolin-2-amine make it particularly interesting for medicinal chemistry applications. Its moderate lipophilicity, influenced by both the bromine atom and cyclopropyl group, suggests good membrane permeability while maintaining sufficient solubility for biological testing. These characteristics align well with current drug design paradigms that emphasize balanced physicochemical properties.

In the context of recent scientific discussions about targeted therapies, compounds like 2138535-79-0 are being evaluated for their potential to interact with specific protein domains. The quinazoline-2-amine structure is known to participate in key hydrogen bonding interactions, while the bromo substitution can influence both electronic properties and van der Waals interactions with binding pockets.

Analytical characterization of 5-bromo-N-(2-cyclopropylethyl)quinazolin-2-amine typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm not only the compound's identity but also provide valuable information about its conformation and potential for forming crystalline salts or co-crystals – an important consideration in pharmaceutical development.

The safety profile and handling requirements for CAS 2138535-79-0 follow standard laboratory protocols for research chemicals. While not classified as hazardous under normal research conditions, proper personal protective equipment is recommended when working with this or any fine chemical. Researchers should consult the latest safety data for specific handling instructions.

Looking forward, the scientific community continues to explore novel applications for quinazoline derivatives like 5-bromo-N-(2-cyclopropylethyl)quinazolin-2-amine. Current research directions include investigating its potential as a building block for more complex molecules or as a tool compound in biological assays. The unique combination of its bromine substitution and cyclopropylethyl side chain offers multiple vectors for further structural optimization.

For researchers sourcing this compound, it's important to verify the purity and characterization data provided by suppliers. High-quality reference standards of 2138535-79-0 are essential for reproducible research results, particularly in quantitative studies or when establishing new biological assays. Many laboratories now employ rigorous quality control measures for such specialized research chemicals.

In conclusion, 5-bromo-N-(2-cyclopropylethyl)quinazolin-2-amine (CAS No. 2138535-79-0) represents an interesting case study in modern medicinal chemistry. Its structural features combine elements that are currently of great interest in drug discovery, making it a valuable compound for academic and industrial research programs focused on developing new therapeutic agents or biochemical tools.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.